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Compound of Interest

Compound Name: 2-Cyclohexyl-1H-indole

CAS No.: 13141-48-5

Cat. No.: B087685

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 2-Cyclohexyl-1H-indole, aimed at researchers, scientists, and professionals in drug

development. Due to the limited availability of specific experimental data for this compound in

public literature, this document outlines the anticipated Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics based on the analysis of analogous

indole derivatives. It also includes generalized experimental protocols and a visual workflow for

spectroscopic analysis.

Predicted Spectroscopic Data
The following tables summarize the expected quantitative data for 2-Cyclohexyl-1H-indole.

These predictions are derived from established knowledge of the spectroscopic behavior of the

indole nucleus and the cyclohexyl substituent.

Table 1: Predicted ¹H NMR Data (CDCl₃, 400 MHz)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.0 br s 1H N-H (Indole)

~7.6 d 1H H-7 (Indole)

~7.3 d 1H H-4 (Indole)

~7.1 t 1H H-5 (Indole)

~7.0 t 1H H-6 (Indole)

~6.3 s 1H H-3 (Indole)

~2.9 m 1H
C-H (Cyclohexyl,

methine)

~1.2-2.0 m 10H CH₂ (Cyclohexyl)

Table 2: Predicted ¹³C NMR Data (CDCl₃, 100 MHz)
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Chemical Shift (δ) ppm Assignment

~140 C-2 (Indole)

~136 C-7a (Indole)

~128 C-3a (Indole)

~122 C-5 (Indole)

~120 C-6 (Indole)

~120 C-4 (Indole)

~110 C-7 (Indole)

~100 C-3 (Indole)

~40 C-1' (Cyclohexyl)

~33 C-2', C-6' (Cyclohexyl)

~26 C-3', C-5' (Cyclohexyl)

~25 C-4' (Cyclohexyl)

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3400 Strong, Sharp N-H Stretch (Indole)

~3100-3000 Medium Aromatic C-H Stretch

~2930, ~2850 Strong
Aliphatic C-H Stretch

(Cyclohexyl)

~1600, ~1450 Medium-Strong C=C Stretch (Aromatic)

~740 Strong
C-H Bending (Ortho-

disubstituted benzene)

Table 4: Predicted Mass Spectrometry Data
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m/z Interpretation

199 [M]⁺ (Molecular Ion)

117 [M - C₆H₁₀]⁺ (Loss of cyclohexene)

116 [M - C₆H₁₁]⁺ (Loss of cyclohexyl radical)

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data for indole

derivatives.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz NMR spectrometer is typically sufficient for routine

characterization.

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is commonly used as

an internal standard.

¹H NMR Acquisition: Standard parameters for a one-dimensional proton NMR experiment

are generally used. This includes a sufficient number of scans to achieve a good signal-to-

noise ratio.

¹³C NMR Acquisition: A proton-decoupled carbon-13 experiment is standard. Due to the

lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay may

be necessary.

2D NMR: For unambiguous assignment of protons and carbons, 2D NMR experiments such

as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence),

and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

2.2. Infrared (IR) Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is commonly used.
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Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

often employed due to its simplicity and minimal sample preparation. Alternatively, a KBr

pellet can be prepared. Liquid samples can be analyzed as a thin film between salt plates

(e.g., NaCl or KBr).

Data Acquisition: Spectra are typically recorded from 4000 to 400 cm⁻¹. A background

spectrum is collected first, followed by the sample spectrum.

2.3. Mass Spectrometry (MS)

Instrumentation: A variety of mass spectrometers can be used, including those with Electron

Ionization (EI) or Electrospray Ionization (ESI) sources.

Sample Introduction: For volatile and thermally stable compounds like 2-Cyclohexyl-1H-
indole, Gas Chromatography-Mass Spectrometry (GC-MS) with an EI source is a common

technique. The sample is dissolved in a volatile solvent and injected into the GC. For less

volatile compounds, direct infusion into an ESI source coupled with a Liquid Chromatograph

(LC-MS) or a standalone mass spectrometer can be used.

Data Acquisition: A full scan mass spectrum is acquired to determine the molecular weight

and fragmentation pattern. High-resolution mass spectrometry (HRMS) can be used to

confirm the elemental composition.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

synthesized chemical compound.
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Caption: A generalized workflow for the synthesis, purification, and spectroscopic analysis of a

chemical compound.

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 2-Cyclohexyl-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087685/docs#a-technical-guide-to-the-spectroscopic-
characterization-of-2-cyclohexyl-1h-indole]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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